Cas no 1807100-96-4 (Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate)

• Product Name: Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate
• CAS No: 1807100-96-4
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4963422
• Update Time: 2025-11-06

Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate

• Inchi： 1S/C11H10BrNO3/c1-16-10(15)4-9-7(5-13)2-3-8(6-14)11(9)12/h2-3,14H,4,6H2,1H3
• InChI Key： SYCPJTPLOOFQEA-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CC=C(C#N)C=1CC(=O)OC

Computed Properties

• Exact Mass: 282.98441 g/mol
• Monoisotopic Mass: 282.98441 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.11
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate

Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate: A Comprehensive Overview

Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate, identified by the CAS number 1807100-96-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes.

The molecular structure of Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate is notable for its substituted phenyl ring, which serves as a central framework. The substituents include a bromine atom at position 2, a cyano group at position 6, and a hydroxymethyl group at position 3. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate in drug discovery processes. Its ability to undergo various nucleophilic substitutions and condensation reactions has made it an essential building block in the synthesis of bioactive molecules. Researchers have explored its potential in developing compounds with anti-inflammatory, antitumor, and antimicrobial properties.

The synthesis of Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate involves multi-step reactions, often starting from readily available aromatic compounds. The introduction of the hydroxymethyl group at position 3 is particularly challenging due to steric hindrance, but recent advancements in catalytic methods have improved the efficiency of this step.

In terms of applications, Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate has shown promise in materials science as well. Its ability to form stable polymer networks under specific conditions has led to investigations into its use in creating advanced materials for electronic devices and biomedical applications.

Furthermore, the compound's electronic properties have been studied extensively using computational chemistry techniques. These studies have provided insights into its potential as a component in organic semiconductors and optoelectronic devices.

As research on Methyl 2-bromo-6-cyano-3-(hydroxymethyl)phenylacetate continues to evolve, its role in both academic and industrial settings is expected to grow significantly. Its unique combination of functional groups and versatile reactivity positions it as a key compound in the development of innovative chemical products.